![molecular formula C11H11FO2 B2715631 7-Fluorospiro[3,4-dihydro-2H-1-benzoxepine-5,2'-oxirane] CAS No. 2248331-35-1](/img/structure/B2715631.png)
7-Fluorospiro[3,4-dihydro-2H-1-benzoxepine-5,2'-oxirane]
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Overview
Description
Spiro compounds are a class of organic compounds that have two molecular rings sharing one atom . The prefix ‘7-Fluoro’ indicates the presence of a fluorine atom at the 7th position of the compound. The ‘3,4-dihydro-2H-1-benzoxepine’ part suggests a benzoxepine ring which is a seven-membered cyclic compound containing an oxygen atom . The ‘5,2’-oxirane’ part indicates an oxirane (or an epoxide) group, which is a three-membered ring containing an oxygen atom .
Synthesis Analysis
The synthesis of such complex spiro compounds usually involves multiple steps and different types of chemical reactions . For instance, the synthesis of similar benzoxepin-derived compounds has been reported to involve reactions like Michael addition .Molecular Structure Analysis
The molecular structure of such compounds can be analyzed using various spectroscopic techniques like FT-IR, 1H-NMR, 13C-NMR, and MASS spectroscopy . These techniques can provide detailed information about the functional groups present and the connectivity of atoms in the molecule .Chemical Reactions Analysis
The chemical reactivity of such compounds would depend on the functional groups present in the molecule. For instance, the presence of an oxirane group might make the compound susceptible to reactions like ring-opening .Physical And Chemical Properties Analysis
The physical and chemical properties of such compounds would depend on their molecular structure. For instance, the presence of a fluorine atom might influence the compound’s reactivity, stability, and other properties .Mechanism of Action
The mechanism of action of such compounds would depend on their biological activity. For instance, some benzothiadiazine-dioxide derivatives have been reported to show activities like antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activation, and AMPA receptor modulation .
Safety and Hazards
Future Directions
properties
IUPAC Name |
7-fluorospiro[3,4-dihydro-2H-1-benzoxepine-5,2'-oxirane] |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FO2/c12-8-2-3-10-9(6-8)11(7-14-11)4-1-5-13-10/h2-3,6H,1,4-5,7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DDJBSSBHXWZQCG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CO2)C3=C(C=CC(=C3)F)OC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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